4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether

• Molecular Formula: C19H15N7OS
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 3-(benzotriazol-1-ylmethyl)-6-[(E)-2-(4-methoxyphenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H15N7OS/c1-27-14-9-6-13(7-10-14)8-11-18-23-26-17(21-22-19(26)28-18)12-25-16-5-3-2-4-15(16)20-24-25/h2-11H,12H2,1H3/b11-8+
• InChI Key: NTJFPQNWAFMRDD-DHZHZOJOSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4
• SMILES: COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4

Description

4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether is not fully understood. However, studies have suggested that this compound exerts its anticancer and antimicrobial effects by inducing cell apoptosis and disrupting microbial cell membranes, respectively. Furthermore, this compound may act as a plant growth regulator by modulating various plant hormones and signaling pathways.
Biochemical and Physiological Effects:
Studies have demonstrated that 4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether exhibits low toxicity and minimal side effects in both in vitro and in vivo models. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of 4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether is its potential use as a versatile tool in various scientific fields. However, a limitation of this compound is its relatively complex synthesis method, which may limit its widespread use in research.

Future Directions

For research on 4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether include further investigation of its potential applications in medicine, agriculture, and material science. Specifically, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Additionally, research should focus on developing more efficient and cost-effective synthesis methods for this compound to facilitate its widespread use in scientific research.

Synthesis Methods

The synthesis of 4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether involves the reaction of 4-bromomethylphenol, 2-aminobenzothiazole, and 1,2,4-triazole-3-thiol in the presence of a copper catalyst. The reaction proceeds through a series of intermediates to yield the desired product. The purity of the compound can be verified using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been investigated for its potential use as an antimicrobial agent, with studies demonstrating its ability to inhibit the growth of various bacterial and fungal strains.
In agriculture, this compound has been studied for its potential use as a plant growth regulator, with studies demonstrating its ability to promote plant growth and increase crop yield. Furthermore, this compound has been investigated for its potential use in material science, with studies demonstrating its ability to act as a corrosion inhibitor and as a fluorescent probe.